Cas no 116636-57-8 (6-acetamidopyrazine-2-carboxylic acid)

• Product Name: 6-acetamidopyrazine-2-carboxylic acid
• CAS No: 116636-57-8
• MF: C₇H₇N₃O₃
• MW: 181.148781061172
• MDL: MFCD20647075
• CID: 5607208
• PubChem ID: 119083042
• Update Time: 2023-11-24

6-acetamidopyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinecarboxylic acid, 6-(acetylamino)-
• 116636-57-8
• EN300-8136167
• 6-acetamidopyrazine-2-carboxylic acid

• MDL： MFCD20647075
• Inchi： 1S/C7H7N3O3/c1-4(11)9-6-3-8-2-5(10-6)7(12)13/h2-3H,1H3,(H,12,13)(H,9,10,11)
• InChI Key： NYTUBQGBNFILFS-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NC(NC(C)=O)=CN=C1

Computed Properties

• Exact Mass: 181.04874109g/mol
• Monoisotopic Mass: 181.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 92.2Ų

Experimental Properties

• Density: 1.491±0.06 g/cm3(Predicted)
• Boiling Point: 492.5±45.0 °C(Predicted)
• pka: 13.17±0.70(Predicted)